Cas no 147678-90-8 (N-(p-Tolyl)-1,1'-biphenyl-4-amine)
N-(p-Tolyl)-1,1'-biphenyl-4-amine is an aromatic amine compound characterized by its biphenyl core substituted with a p-tolylamino group. This structure imparts notable stability and electronic properties, making it valuable in organic synthesis and materials science. Its conjugated system enhances charge transport capabilities, which is beneficial for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and semiconductors. The compound's rigid molecular framework contributes to thermal and oxidative stability, while the p-tolyl group offers moderate solubility in common organic solvents. These attributes make it a useful intermediate in the development of advanced functional materials and fine chemicals.
147678-90-8 structure
Product Name:N-(p-Tolyl)-1,1'-biphenyl-4-amine
CAS No:147678-90-8
MF:C19H17N
MW:259.344984769821
CID:1026259
PubChem ID:3807339
Update Time:2025-06-09
N-(p-Tolyl)-1,1'-biphenyl-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(p-Tolyl)-[1,1'-biphenyl]-4-amine
- benzenamine, N-[1,1'-biphenyl]-4-yl-4-methyl-
- N-(4-Methylphenyl)biphenyl-4-amine
- A853230
- AKOS015917922
- N-p-tolylbiphenyl-4-amine
- SB81986
- DTXSID50396703
- DB-012506
- N-(p-Tolyl)-[1,1/'-biphenyl]-4-aMine
- 4-methyl-N-(4-phenylphenyl)aniline
- 147678-90-8
- [1,1'-Biphenyl]-4-amine, N-(4-methylphenyl)-
- SCHEMBL401617
- N-(p-Tolyl)-1,1'-biphenyl-4-amine
-
- MDL: MFCD00972390
- Inchi: 1S/C19H17N/c1-15-7-11-18(12-8-15)20-19-13-9-17(10-14-19)16-5-3-2-4-6-16/h2-14,20H,1H3
- InChI Key: VVXMPSBPRUKVKF-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 259.13621
- Monoisotopic Mass: 259.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 428.0±24.0 °C at 760 mmHg
- Flash Point: 228.3±18.3 °C
- PSA: 12.03
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-(p-Tolyl)-1,1'-biphenyl-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(p-Tolyl)-1,1'-biphenyl-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N071225-250mg |
N-(p-Tolyl)-[1,1'-biphenyl]-4-amine |
147678-90-8 | 250mg |
$ 285.00 | 2022-06-03 | ||
| TRC | N071225-500mg |
N-(p-Tolyl)-[1,1'-biphenyl]-4-amine |
147678-90-8 | 500mg |
$ 470.00 | 2022-06-03 | ||
| Alichem | A019111604-5g |
N-(p-Tolyl)-[1,1'-biphenyl]-4-amine |
147678-90-8 | 95% | 5g |
354.32 USD | 2021-06-17 | |
| Ambeed | A941077-1g |
N-(p-Tolyl)-[1,1'-biphenyl]-4-amine |
147678-90-8 | 95+% | 1g |
$114.0 | 2024-04-23 | |
| Ambeed | A941077-5g |
N-(p-Tolyl)-[1,1'-biphenyl]-4-amine |
147678-90-8 | 95+% | 5g |
$342.0 | 2024-04-23 | |
| Crysdot LLC | CD12140458-5g |
N-(p-Tolyl)-[1,1'-biphenyl]-4-amine |
147678-90-8 | 95+% | 5g |
$422 | 2024-07-23 |
N-(p-Tolyl)-1,1'-biphenyl-4-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
147678-90-8 (N-(p-Tolyl)-1,1'-biphenyl-4-amine) Related Products
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- 647833-01-0(1,4-Benzenediamine, N,N'-bis([1,1'-biphenyl]-4-yl)-N-phenyl-)
- 10311-61-2(N,N'-Di-p-tolylbenzidine)
- 880800-19-1(N-Biphenyl-4-yl-N',N'-diphenylbenzene-1,4-diamine)
- 531-91-9(4-(4-anilinophenyl)-N-phenyl-aniline)
- 32228-99-2(N-Phenyl-4-biphenylamine)
- 6543-20-0(Tris(4-biphenylyl)amine)
- 145898-89-1(N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline)
- 167218-46-4([1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl-)
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